Cas no 924861-19-8 (1-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione
• CAS No: 924861-19-8
• MF: C₂₃H₂₅N₃O₄
• MW: 407.462305784225
• CID: 5428455
• Update Time: 2025-10-22

1-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-ylmethyl)-3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione
• 1-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione

• Inchi： 1S/C23H25N3O4/c27-22-13-19(25-10-8-24(9-11-25)14-17-4-2-1-3-5-17)23(28)26(22)15-18-6-7-20-21(12-18)30-16-29-20/h1-7,12,19H,8-11,13-16H2
• InChI Key： GCBMLGMOMCZXCC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C3OCOC3=C2)C(=O)CC(N2CCN(CC3=CC=CC=C3)CC2)C1=O

Additional information on 1-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione

Comprehensive Analysis of 1-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione (CAS No. 924861-19-8)

1-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione (CAS No. 924861-19-8) is a synthetic organic compound with a complex molecular structure, combining a benzodioxole moiety with a pyrrolidine-2,5-dione core and a benzylpiperazine side chain. This unique combination of functional groups makes it a subject of interest in pharmaceutical research, particularly in the development of novel bioactive molecules. The compound's structural features suggest potential interactions with central nervous system (CNS) targets, though its exact pharmacological profile remains under investigation.

The benzodioxole group, a prominent feature of this molecule, is known for its presence in various natural and synthetic compounds with diverse biological activities. Researchers have explored similar structures for their potential in modulating neurotransmitter systems, which aligns with current trends in neuroscience and drug discovery. The pyrrolidine-2,5-dione (also known as succinimide) scaffold is another critical component, frequently employed in medicinal chemistry due to its versatility and ability to enhance drug-like properties. Meanwhile, the benzylpiperazine moiety adds further complexity, potentially influencing receptor binding affinity and selectivity.

In recent years, there has been growing interest in compounds like 1-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione due to their structural similarity to known pharmacophores. Online search trends indicate that users frequently inquire about "novel CNS-active compounds," "benzodioxole derivatives," and "piperazine-based drug design." These queries reflect the scientific community's focus on developing safer and more effective therapeutic agents for neurological conditions. While this compound is not yet widely studied, its structural motifs suggest it could be a candidate for further exploration in these areas.

From a synthetic chemistry perspective, the preparation of CAS No. 924861-19-8 likely involves multi-step organic transformations. Key challenges would include the introduction of the benzodioxole group and the selective functionalization of the pyrrolidine-2,5-dione ring. Modern synthetic approaches might employ catalytic methods or protecting group strategies to achieve the desired molecular architecture. Analytical characterization of this compound would typically involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its structure and purity.

The potential applications of 1-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione remain speculative without comprehensive biological data. However, considering current pharmaceutical trends, researchers might investigate its interactions with serotonin or dopamine receptors, given the presence of both benzodioxole and piperazine moieties. These structural elements are commonly found in compounds affecting mood, cognition, and other CNS functions. The scientific community continues to show strong interest in such molecular frameworks, as evidenced by frequent publications and patent filings in related areas.

Quality control and stability studies are crucial for any compound with potential pharmaceutical applications. For CAS No. 924861-19-8, this would involve assessing its solubility profile, pH stability, and potential degradation pathways. These characteristics are particularly important given the compound's complex structure with multiple functional groups that might be susceptible to various chemical transformations under different conditions. Modern analytical techniques like high-performance liquid chromatography (HPLC) and stability-indicating methods would be essential for such evaluations.

Environmental and safety considerations for 1-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione would follow standard protocols for novel organic compounds. While not classified as hazardous, proper handling procedures should be observed during research activities. The scientific community's increasing emphasis on green chemistry principles would likely influence future synthetic routes for this compound, potentially exploring more sustainable reagents or solvent systems in its preparation.

Looking ahead, the future research directions for CAS No. 924861-19-8 could include structure-activity relationship (SAR) studies to optimize its potential biological effects. Computational chemistry approaches, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, might provide valuable insights before undertaking extensive laboratory testing. These methods align with current trends in drug discovery that emphasize in silico screening to prioritize compounds for further development.

In conclusion, 1-(2H-1,3-benzodioxol-5-yl)methyl-3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione represents an intriguing case study in modern medicinal chemistry. Its complex structure combines several pharmacologically relevant motifs, making it worthy of further investigation. While much remains to be discovered about its properties and potential applications, the compound exemplifies the creative approaches being employed in contemporary drug discovery efforts. As research progresses, this molecule may contribute to our understanding of structure-activity relationships in CNS-targeting compounds and potentially inspire new therapeutic strategies.